Methyl 2-bromo-2-(4-cyanophenyl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-bromo-2-(4-cyanophenyl)acetate” is a chemical compound with the molecular formula C10H8BrNO2. It is an important pharmaceutical intermediate and organic synthetic material used in the preparation of drugs .
Synthesis Analysis
The synthesis of “this compound” involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates . The reaction conditions may vary depending on the specific synthesis process .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C10H8BrNO2. The compound has a molecular weight of 254.08.Chemical Reactions Analysis
“this compound” is known to react with conjugated base to produce alkylated carbene complexes . It is commonly used as a reagent in chemical modification of histidine .Physical and Chemical Properties Analysis
“this compound” is a colorless or straw-colored liquid . It is soluble in water and has a higher density than water .Scientific Research Applications
Synthesis and Characterization in Antimicrobial Agents
Methyl 2-bromo-2-(4-cyanophenyl)acetate serves as a precursor in the synthesis of antimicrobial agents. For instance, it is involved in the preparation of substituted phenyl azetidines, which exhibit antimicrobial activity. These compounds are characterized by various analytical methods and demonstrate promising applications in combating microbial infections (Doraswamy & Ramana, 2013).
Organic Synthesis in Educational Settings
This compound is also utilized in the design of organic experiments, particularly in the synthesis of drug intermediates. Such applications enhance the practical skills and research interest of students in organic chemistry, demonstrating the compound's relevance in educational and research contexts (Min, 2015).
Novel Routes in Pharmaceutical Synthesis
In pharmaceutical research, this compound plays a role in the synthesis of novel compounds with potential therapeutic applications. For example, it is used in the preparation of dicationic imidazo[1,2-a]pyridines, which show promise as antiprotozoal agents (Ismail et al., 2004).
Applications in the Synthesis of Antihypertensive Agents
The compound is also relevant in the synthesis of thiosemicarbazides, triazoles, and Schiff bases, which are investigated for their antihypertensive α-blocking properties. This showcases its potential in developing new treatments for hypertension (Abdel-Wahab et al., 2008).
Contribution to Antioxidant and Anticancer Research
In the field of anticancer and antioxidant research, derivatives of bromophenol, closely related to this compound, have shown significant potential. These derivatives are synthesized from readily available materials and demonstrate notable antioxidant and anticancer activities on the cellular level (Dong et al., 2022).
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have been used in the synthesis of kinase inhibitors, which play a crucial role in regulating cellular processes .
Mode of Action
Methyl 2-bromo-2-(4-cyanophenyl)acetate is often used as a reagent in Suzuki–Miyaura (SM) cross-coupling reactions . In these reactions, the compound interacts with a metal catalyst, such as palladium, to form new carbon-carbon bonds . This process involves two key steps: oxidative addition and transmetalation . In oxidative addition, the palladium catalyst forms a new bond with the compound, while in transmetalation, the compound is transferred from boron to palladium .
Biochemical Pathways
In the context of sm cross-coupling reactions, the compound contributes to the formation of new carbon-carbon bonds, which can significantly alter the structure and function of organic molecules .
Result of Action
The molecular and cellular effects of this compound’s action largely depend on the context in which it is used. In SM cross-coupling reactions, the compound contributes to the formation of new carbon-carbon bonds, potentially leading to the synthesis of complex organic molecules .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, in SM cross-coupling reactions, the reaction conditions, such as temperature and the presence of a metal catalyst, can significantly affect the compound’s reactivity .
Safety and Hazards
Properties
IUPAC Name |
methyl 2-bromo-2-(4-cyanophenyl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO2/c1-14-10(13)9(11)8-4-2-7(6-12)3-5-8/h2-5,9H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NILGZRRSMPASHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=CC=C(C=C1)C#N)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885953-33-3 |
Source
|
Record name | methyl 2-bromo-2-(4-cyanophenyl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.